Cas no 29984-41-6 (14-O-Acetyldaunomycinone)
14-O-Acetyldaunomycinone structure
Product Name:14-O-Acetyldaunomycinone
CAS No:29984-41-6
MF:C23H20O10
MW:456.398907661438
CID:1059872
PubChem ID:11166981
Update Time:2025-04-20
14-O-Acetyldaunomycinone Chemical and Physical Properties
Names and Identifiers
-
- 14-O-Acetyldaunomycinone
- [2-oxo-2-[(2S,4S)-2,4,5,12-tetrahydroxy-7-methoxy-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]ethyl] acetate
- 14-O-Acetyladriamycinone
- doxorubicinone-14-acetate
- 29984-41-6
- 14-O-Acetyladriamycinone; (8S,10S)-8-[2-(Acetyloxy)acetyl]-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-5,12-naphthacenedione; (8S,cis)-8-[2-(Acetyloxy)acetyl]-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-5,12-naphthacenedione;
- AG-650/41069241
- DTXSID30457462
- CHEMBL3234279
- 2-oxo-2-(2,4,5,12-tetrahydroxy-7-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydro-2-naphthacenyl)ethyl acetate
-
- Inchi: 1S/C23H20O10/c1-9(24)33-8-14(26)23(31)6-11-15(12(25)7-23)21(29)18-17(20(11)28)19(27)10-4-3-5-13(32-2)16(10)22(18)30/h3-5,12,25,28-29,31H,6-8H2,1-2H3/t12-,23-/m0/s1
- InChI Key: HKNGLRVIYRYQHU-MYODQAERSA-N
- SMILES: O[C@@]1(C(COC(C)=O)=O)CC2C(=C3C(C4C=CC=C(C=4C(C3=C(C=2[C@H](C1)O)O)=O)OC)=O)O
Computed Properties
- Exact Mass: 456.10600
- Monoisotopic Mass: 456.10564683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 841
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 168Ų
Experimental Properties
- PSA: 167.66000
- LogP: 0.72470
14-O-Acetyldaunomycinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A172170-0.5mg |
14-O-Acetyldaunomycinone |
29984-41-6 | 0.5mg |
$ 180.00 | 2022-06-08 | ||
| TRC | A172170-1 mg |
14-O-Acetyldaunomycinone |
29984-41-6 | 1mg |
$ 325.00 | 2022-01-13 | ||
| TRC | A172170-2 mg |
14-O-Acetyldaunomycinone |
29984-41-6 | 2mg |
$ 625.00 | 2022-01-13 | ||
| TRC | A172170-5 mg |
14-O-Acetyldaunomycinone |
29984-41-6 | 5mg |
$ 1390.00 | 2022-01-13 | ||
| TRC | A172170-1mg |
14-O-Acetyldaunomycinone |
29984-41-6 | 1mg |
$ 397.00 | 2023-09-09 | ||
| TRC | A172170-2mg |
14-O-Acetyldaunomycinone |
29984-41-6 | 2mg |
$ 765.00 | 2023-09-09 | ||
| TRC | A172170-5mg |
14-O-Acetyldaunomycinone |
29984-41-6 | 5mg |
$ 224.00 | 2023-09-09 | ||
| TRC | A172170-.5mg |
14-O-Acetyldaunomycinone |
29984-41-6 | .5mg |
$ 224.00 | 2023-04-19 |
14-O-Acetyldaunomycinone Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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